Cas no 2109414-92-6 (1,2,4-Triazolo[4,3-a]pyridine-3-methanamine, 7-[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]-)

• Product Name: 1,2,4-Triazolo[4,3-a]pyridine-3-methanamine, 7-[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]-
• CAS No: 2109414-92-6
• MF: C₁₂H₁₄N₆O
• MW: 258.27916097641
• MDL: MFCD30529648
• CID: 5183890
• Update Time: 2025-07-02

1,2,4-Triazolo[4,3-a]pyridine-3-methanamine, 7-[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridine-3-methanamine, 7-[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]-

• MDL： MFCD30529648
• Inchi： 1S/C12H14N6O/c1-7(2)11-14-12(19-17-11)8-3-4-18-9(5-8)15-16-10(18)6-13/h3-5,7H,6,13H2,1-2H3
• InChI Key： RRGSOOVNWGJUEG-UHFFFAOYSA-N
• SMILES： C12=NN=C(CN)N1C=CC(C1ON=C(C(C)C)N=1)=C2

Additional information on 1,2,4-Triazolo[4,3-a]pyridine-3-methanamine, 7-[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]-

Chemical Profile of 1,2,4-Triazolo[4,3-a]pyridine-3-methanamine, 7-[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]- (CAS No. 2109414-92-6)

1,2,4-Triazolo[4,3-a]pyridine-3-methanamine, 7-[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]-, identified by its CAS number 2109414-92-6, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the triazolopyridine class of molecules, which are known for their broad spectrum of biological activities and potential therapeutic applications. The presence of a 1-methylethyl substituent and an 1,2,4-oxadiazol moiety further enhances its structural diversity and functional properties, making it a promising candidate for further investigation.

The molecular framework of this compound consists of a fused triazolopyridine core connected to an 1,2,4-oxadiazol ring at the 7-position. This unique arrangement introduces multiple sites for interaction with biological targets, including enzymes and receptors. The 1-methylethyl group (isopropyl group) at the 3-position of the oxadiazole ring contributes to steric hindrance and may influence the compound's solubility and metabolic stability. Such structural features are often exploited to modulate bioactivity and improve pharmacokinetic profiles.

In recent years, there has been growing interest in heterocyclic compounds as scaffolds for drug discovery due to their ability to exhibit diverse biological activities. The triazolopyridine scaffold has been particularly studied for its potential in developing antimicrobial, anti-inflammatory, and anticancer agents. The addition of the 1,2,4-oxadiazol ring to the triazolopyridine core in this compound may enhance its binding affinity to specific biological targets by introducing additional hydrogen bonding or hydrophobic interactions.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of novel therapeutic agents. Preclinical studies have suggested that derivatives of triazolopyridine can interact with various enzymes and receptors involved in disease pathways. For instance, modifications at the 3-position of the triazolopyridine ring have been shown to influence binding affinity to targets such as kinase enzymes. The presence of the 1-methylethyl group may further refine these interactions by altering electronic distributions or steric environments around the binding site.

The 1,2,4-oxadiazol moiety is another key feature that contributes to the compound's biological potential. Oxadiazoles are known for their versatility in medicinal chemistry due to their ability to form stable heterocyclic systems that can interact with biological targets in multiple ways. In this compound, the oxadiazole ring is linked to the triazolopyridine core at the 7-position via an amine linkage. This connection allows for conformational flexibility while maintaining structural integrity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of such complex molecules with high accuracy. Molecular docking studies have been performed on derivatives of 1,2,4-Triazolo[4,3-a]pyridine-3-methanamine, 7-[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]- (CAS No. 2109414-92-6), which have revealed potential interactions with various therapeutic targets. These studies suggest that modifications at specific positions within the molecule could enhance its efficacy against diseases such as cancer and inflammation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the triazolopyridine core followed by functionalization at the 7-position with an 1-methylethyl-substituted 1,2,4-oxadiazole unit. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds like this one more efficiently than ever before.

In conclusion,1,2,4-Triazolo[4,3-a]pyridine-3-methanamine, 7-[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]- (CAS No. 2109414-92-6) represents a structurally intriguing molecule with significant potential in drug discovery. Its unique combination of a triazolopyridine scaffold and an 1-methylethyl-substituted 1,2,4-oxadiazole moiety makes it a valuable candidate for further exploration in medicinal chemistry research. Continued investigation into this compound and its derivatives may lead to novel therapeutic agents that address unmet medical needs.